Cas no 2229071-79-6 (3-(5-chloro-2-nitrophenyl)but-3-en-1-amine)

• Product Name: 3-(5-chloro-2-nitrophenyl)but-3-en-1-amine
• CAS No: 2229071-79-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6000279
• PubChem ID: 165707074
• Update Time: 2025-05-22

3-(5-chloro-2-nitrophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-nitrophenyl)but-3-en-1-amine
• EN300-1981056
• 2229071-79-6

• Inchi： 1S/C10H11ClN2O2/c1-7(4-5-12)9-6-8(11)2-3-10(9)13(14)15/h2-3,6H,1,4-5,12H2
• InChI Key： USFCFIWFKQWQSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(=C)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(5-chloro-2-nitrophenyl)but-3-en-1-amine

3-(5-Chloro-2-Nitrophenyl)But-3-en-1-Amine: A Comprehensive Overview

3-(5-Chloro-2-Nitrophenyl)But-3-en-1-Amine, also known by its CAS number 2229071-79-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorinated nitrobenzene ring with a conjugated enamine system. The presence of both electron-withdrawing groups (the nitro and chloro substituents) and the enamine functionality makes this compound a versatile building block for various applications.

The synthesis of 3-(5-Chloro-2-Nitrophenyl)But-3-en-1-Amine typically involves a multi-step process, often starting from the corresponding chloronitrobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the carbon-nitrogen bond, which is critical for forming the enamine moiety.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The enamine functionality is known to exhibit interesting pharmacokinetic properties, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated that derivatives of 3-(5-Chloro-2-Nitrophenyl)But-3-en-1-Amine can modulate key enzymes involved in metabolic pathways, offering new avenues for treating conditions such as diabetes and neurodegenerative diseases.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The conjugated system within its structure imparts unique electronic properties, making it a candidate for use in organic electronics. For example, thin films prepared from this compound have shown potential as semiconducting layers in field-effect transistors (FETs). Ongoing research is focused on optimizing the material's stability and charge transport properties to enhance its performance in electronic devices.

The environmental impact of 3-(5-Chloro-2-Nitrophenyl)But-3-en-1-Amine has also been a topic of recent interest. Studies have investigated its biodegradation pathways under various conditions, with findings suggesting that it undergoes rapid transformation under aerobic conditions. This information is crucial for assessing its safety profile and ensuring that its use aligns with sustainable practices.

In conclusion, 3-(5-Chloro-2-Nitrophenyl)But-3-en-1-Amine (CAS No. 2229071-79-6) is a multifaceted compound with applications spanning organic synthesis, pharmacology, materials science, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research, driving advancements across these disciplines. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.